molecular formula C16H14N2O2 B8789128 4-cyano-N-(4-methoxybenzyl)benzamide

4-cyano-N-(4-methoxybenzyl)benzamide

Cat. No. B8789128
M. Wt: 266.29 g/mol
InChI Key: PVDIAWOEJXFMLL-UHFFFAOYSA-N
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Description

4-cyano-N-(4-methoxybenzyl)benzamide is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-cyano-N-(4-methoxybenzyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyano-N-(4-methoxybenzyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-cyano-N-(4-methoxybenzyl)benzamide

Molecular Formula

C16H14N2O2

Molecular Weight

266.29 g/mol

IUPAC Name

4-cyano-N-[(4-methoxyphenyl)methyl]benzamide

InChI

InChI=1S/C16H14N2O2/c1-20-15-8-4-13(5-9-15)11-18-16(19)14-6-2-12(10-17)3-7-14/h2-9H,11H2,1H3,(H,18,19)

InChI Key

PVDIAWOEJXFMLL-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

825 mg of 4-cyanobenzoyl chloride was dissolved in 9 ml of dichloroethane, and mixed with 0.69 ml of 4-methoxybenzylamine and 1.57 ml of triethylamine, followed by stirring for 2.5 hours. Thereafter, the reaction was stopped by the addition of 1 ml of distilled water. After the product was extracted with chloroform, the extract was successively washed with 2 N hydrochloric acid, a saturated aqueous solution of sodium hydrogen carbonate, and a saturated aqueous solution of sodium chloride, and dried over anhydrous sodium sulfate. After the solvent was distilled off, the resulting crude product was purified by silica gel column chromatography (using a 20:1 mixture of chloroform and acetone as the eluent) to obtain 1.29 g of 4-cyano-N-(4-methoxy-benzyl)benzamide.
Quantity
825 mg
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
0.69 mL
Type
reactant
Reaction Step Two
Quantity
1.57 mL
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Three

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